Cas no 14066-85-4 (Piperidine Hydrobromide)

• Product Name: Piperidine Hydrobromide
• CAS No: 14066-85-4
• MF: C₅H₁₂BrN
• MW: 166.059480667114
• CID: 151987
• PubChem ID: 203244
• Update Time: 2025-09-27

Piperidine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• Piperidine,hydrobromide (1:1)
• piperidine,hydrobromide
• Piperidinium bromide
• piperidine hydrobromide
• S11730
• Piperidine, hydrobromide
• AKOS027425916
• 14066-85-4
• DTXSID90161457
• ROFVJSWBDQUQGW-UHFFFAOYSA-N
• Piperidine HBr
• Piperidinehydrobromide-P28327
• piperidine;hydrobromide
• Piperidine Hydrobromide

• Inchi： 1S/C5H11N.BrH/c1-2-4-6-5-3-1;/h6H,1-5H2;1H
• InChI Key： ROFVJSWBDQUQGW-UHFFFAOYSA-N
• SMILES： Br.N1CCCCC1

Computed Properties

• Exact Mass: 165.01536
• Monoisotopic Mass: 165.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 30.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 106.4°Cat760mmHg
• Flash Point: 4.4°C
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine Hydrobromide

Piperidine Hydrobromide (CAS No. 14066-85-4): An Overview of Its Properties, Applications, and Recent Research

Piperidine Hydrobromide (CAS No. 14066-85-4) is a versatile compound widely used in the fields of organic synthesis, pharmaceuticals, and chemical research. This compound is a salt formed by the reaction of piperidine, a cyclic secondary amine, with hydrobromic acid. Its molecular formula is C₅H₁₃BrN, and it has a molecular weight of approximately 159.07 g/mol. In this article, we will delve into the properties, applications, and recent research developments surrounding Piperidine Hydrobromide.

Physical and Chemical Properties: Piperidine Hydrobromide is a white crystalline solid that is highly soluble in water and ethanol. It has a melting point of around 209-212°C and is hygroscopic in nature. The compound exhibits strong basic properties due to the presence of the piperidine ring, which can readily accept protons. This makes it useful as a base in various chemical reactions and as a reagent in organic synthesis.

Synthetic Applications: One of the primary uses of Piperidine Hydrobromide is in organic synthesis. It serves as a building block for the preparation of more complex molecules, particularly in the synthesis of pharmaceuticals and agrochemicals. For example, piperidine derivatives are commonly used in the development of drugs targeting the central nervous system (CNS), such as antidepressants and antipsychotics. The compound's ability to form stable salts with various acids also makes it valuable in the preparation of intermediates for further synthetic transformations.

Pharmaceutical Applications: In the pharmaceutical industry, Piperidine Hydrobromide plays a crucial role in drug development and formulation. It is often used as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) due to its reactivity and functional group versatility. Recent studies have highlighted its potential in enhancing the solubility and bioavailability of poorly soluble drugs through salt formation. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that piperidine salts can significantly improve the dissolution rate and oral absorption of certain drugs, thereby enhancing their therapeutic efficacy.

Analytical Chemistry: In analytical chemistry, Piperidine Hydrobromide is employed as a standard reference material for quantitative analysis. Its well-defined properties make it suitable for use in high-performance liquid chromatography (HPLC) and gas chromatography (GC) methods. Researchers often utilize it to calibrate instruments and validate analytical procedures, ensuring accurate and reliable results.

Toxicology and Safety: While Piperidine Hydrobromide is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note its potential health effects. Inhalation or ingestion can cause irritation to the respiratory tract and gastrointestinal system, respectively. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

Recent Research Developments: Recent advancements in chemical research have expanded the applications of Piperidine Hydrobromide. A study published in Organic Letters explored its use as a catalyst in asymmetric synthesis reactions, demonstrating its ability to promote enantioselective transformations with high yields and excellent stereoselectivity. Another study in the Journal of Medicinal Chemistry investigated its role as a ligand in metal-catalyzed reactions, highlighting its effectiveness in improving reaction efficiency and selectivity.

Sustainability and Green Chemistry: In line with growing environmental concerns, researchers are increasingly focusing on developing sustainable methods for synthesizing compounds like Piperidine Hydrobromide. Green chemistry principles aim to minimize waste generation, reduce energy consumption, and utilize renewable resources. A recent study published in Green Chemistry described an eco-friendly approach to synthesizing piperidine derivatives using biocatalysts derived from microorganisms. This method not only reduces environmental impact but also offers cost-effective production at an industrial scale.

Conclusion: In summary, Piperidine Hydrobromide (CAS No. 14066-85-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an indispensable tool in organic synthesis, pharmaceutical development, analytical chemistry, and beyond. Ongoing research continues to uncover new uses and improvements for this compound, underscoring its significance in modern scientific advancements.